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Compound of Interest

Compound Name: 2-Chloronaphthalene-d7

Cat. No.: B1436267

Essential Safety and Handling Guide for 2-
Chloronaphthalene-d7

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Chloronaphthalene-d7. It is intended for researchers, scientists,
and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier: 2-Chloronaphthalene-d7 CAS Number: 93951-84-9[1][2][3] Primary
Hazards: Flammable liquid and vapor, causes skin and serious eye irritation, harmful if inhaled,
and may cause respiratory irritation.[1][4][5] Chronic exposure may lead to liver damage.[4][6]
[7] The substance is toxic to aquatic life with long-lasting effects.[3][6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-
Chloronaphthalene-d7 and its non-deuterated form.
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Property Value Source

Molecular Formula C10D7ClI [11[3]

Molecular Weight 169.66 g/mol [1][3]
White crystalline powder (neat)

Appearance ) [6]
or solution

Melting Point 59.5°C (non-deuterated) [6]

N ) 259°C at 101kPa (non-

Boiling Point [6]
deuterated)

Signal Word Danger/Warning [1114]

Personal Protective Equipment (PPE)

To minimize exposure, all personnel must use the following personal protective equipment

when handling 2-Chloronaphthalene-d7.

PPE Category

Specifications

Rationale

Hand Protection

Solvent-resistant gloves (e.g.,
Viton®, Barrier®).

Prevents skin contact and
absorption.[4][6][8]

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from splashes

and airborne particles.[4][5][6]
[8]

Skin and Body Protection

A protective suit or lab coat

and closed-toe shoes.

Prevents skin contact with the
chemical.[4][8]

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges.

Required when working
outside of a fume hood or
when airborne concentrations

may exceed exposure limits.[4]

[6]19]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to the following procedural steps is mandatory for the safe handling of 2-
Chloronaphthalene-d7.

Pre-Operational Checks

o Ventilation: Ensure work is conducted in a properly functioning chemical fume hood or a well-
ventilated area.[4][5]

o Safety Equipment: Confirm that an emergency eyewash station and safety shower are
readily accessible.[5]

o Spill Kit: Have a spill kit containing appropriate absorbent materials readily available.

» Review SDS: All personnel involved must review the Safety Data Sheet (SDS) for 2-
Chloronaphthalene-d7 before commencing work.

Handling Procedure

o Grounding: Take precautionary measures against static discharges, especially when
handling the neat solid.[5]

e Avoid Dust/Aerosol Formation: Handle the substance carefully to prevent the generation of
dust or mists.[5][6][8] If working with the solid, moisten it first to prevent dusting if
appropriate.[6]

e Avoid Incompatibilities: Keep away from strong oxidizing agents.[4][6] Do not use open
flames.[4][6]

o Transfer: Use non-sparking tools for transfers.[4]

Post-Handling Cleanup

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[4][5]

o Equipment Cleaning: Clean all contaminated equipment and the work area.
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o Waste Segregation: Segregate all waste materials contaminated with 2-Chloronaphthalene-
d7 for proper disposal.

Disposal Plan

Proper disposal of 2-Chloronaphthalene-d7 and associated contaminated materials is crucial
to prevent environmental contamination and ensure regulatory compliance.

Containerization: Collect all waste, including contaminated PPE and spill cleanup materials,
in a designated, properly labeled, and sealed container for hazardous waste.[4]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
chemical name "2-Chloronaphthalene-d7".

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area.

o Disposal: Dispose of the hazardous waste through your institution's approved hazardous
waste management program.[4][5] Do not dispose of it in the regular trash or down the drain.
[5] This chemical is toxic to aquatic organisms and should not enter the environment.[6]

Emergency Procedures

In the event of an exposure or spill, follow these immediate first-aid and emergency measures.
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Exposure Route

First-Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. Seek medical

attention if you feel unwell.[4][5][6]

Skin Contact

Remove contaminated clothing immediately.
Rinse the affected skin with plenty of water and
soap.[4][6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4][5]

Rinse mouth with water. Give one or two

glasses of water to drink. Do not induce

Ingestion
vomiting. Seek immediate medical attention.[4]
[6]
Evacuate the area. Wearing appropriate PPE,
sweep the spilled substance into a sealable
Spil container. If appropriate, moisten first to prevent

dusting. Carefully collect the remainder and
store and dispose of it according to local

regulations.[4][6]

Safe Handling Workflow

The following diagram outlines the standard operating procedure for the safe handling of 2-

Chloronaphthalene-d7 from receipt to disposal.
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Safe Handling Workflow for 2-Chloronaphthalene-d7

Preparation Handling Cleanup & Disposal
Proceed to Experiment

5 Prepare Work Area Handling Weighing & B | complete Decontaminate .
Review SDS Don PPE (Fume Hood, Spill Kit) Transfer Use | Work Area & Self Segregate Waste Store for Disposal

Click to download full resolution via product page

Caption: Safe handling workflow for 2-Chloronaphthalene-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1436267#personal-protective-equipment-for-
handling-2-chloronaphthalene-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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